4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-N-(2-piperidin-1-ylethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C14H22N2OS/c1-11-12(2)18-10-13(11)14(17)15-6-9-16-7-4-3-5-8-16/h10H,3-9H2,1-2H3,(H,15,17)
• InChI Key: WYNSZVMPGXUPCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NCCN2CCCCC2)C
• Molecular Formula: C14H22N2OS
• Molecular Weight: 266.40 g/mol

Description

4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide, also known as U-47700, is a synthetic opioid analgesic drug. It was first developed in the 1970s by a pharmaceutical company in the United States as a potential alternative to morphine. However, due to its high potential for abuse and dependence, it has never been approved for medical use.

Mechanism of Action

4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide acts as an agonist at the mu-opioid receptor, which is a G protein-coupled receptor located in the brain and spinal cord. Activation of this receptor leads to the inhibition of neurotransmitter release, which results in the analgesic effects of opioids. However, prolonged use of 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide can lead to tolerance, dependence, and addiction.
Biochemical and Physiological Effects
4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It has also been found to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, its high potential for abuse and dependence make it a challenging substance to work with. Additionally, the lack of approved medical use means that there is limited information available on its safety and efficacy.

Future Directions

There are several future directions for research on 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide, including:
1. Further studies on its pharmacology and mechanism of action to better understand its effects on the central nervous system.
2. Development of new opioid analgesics with improved safety and efficacy profiles.
3. Development of new treatments for opioid addiction and dependence.
4. Investigation of the potential therapeutic uses of 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide in the treatment of pain and other conditions.
In conclusion, 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide is a synthetic opioid analgesic drug that has been used in scientific research to study its effects on the central nervous system. It acts as an agonist at the mu-opioid receptor and produces a range of biochemical and physiological effects. While it has several advantages for use in lab experiments, its high potential for abuse and dependence make it a challenging substance to work with. Future research on 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide should focus on its pharmacology, mechanism of action, and potential therapeutic uses.

Synthesis Methods

The synthesis of 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide involves several steps, starting with the reaction of 2-chloro-4,5-dimethylthiophene with ethylenediamine to form 4,5-dimethyl-N-(2-aminoethyl)thiophene-3-carboxamide. This compound is then reacted with piperidine to form 4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide.

Scientific Research Applications

4,5-dimethyl-N-[2-(1-piperidinyl)ethyl]-3-thiophenecarboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to bind to the mu-opioid receptor, which is responsible for the analgesic effects of opioids. This binding leads to the release of dopamine, which produces feelings of pleasure and euphoria.